Cas no 916420-56-9 (3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE)

3-Methyl-5-(trifluoromethoxy)phenylacetonitrile is a fluorinated aromatic nitrile compound characterized by its trifluoromethoxy and methyl substituents on the phenyl ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitrile functionality offers versatile reactivity for further derivatization. Its well-defined purity and consistent performance make it suitable for precision applications in research and industrial processes. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic workflows.

3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE structure

916420-56-9 structure

Product Name:3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE

CAS No:916420-56-9

MF:C₁₀H₈F₃NO

MW:215.17183303833

MDL:MFCD09025374

CID:4664983

PubChem ID:46737541

Update Time:2025-10-08

3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE Chemical and Physical Properties

Names and Identifiers

- 3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE
- JS-4608
- SCHEMBL25786877
- 2-[3-methyl-5-(trifluoromethoxy)phenyl]acetonitrile
- AKOS015956823
- 916420-56-9
- DTXSID401239614
- 3-Methyl-5-(trifluoromethoxy)benzeneacetonitrile
- 2-(3-Methyl-5-(trifluoromethoxy)phenyl)acetonitrile
- MFCD09025374
- MDL： MFCD09025374
- Inchi： 1S/C10H8F3NO/c1-7-4-8(2-3-14)6-9(5-7)15-10(11,12)13/h4-6H,2H2,1H3
- InChI Key： QVUHRNMOVVDGKT-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C)C=C(CC#N)C=1)(F)F

Computed Properties

Exact Mass: 215.05579836g/mol
Monoisotopic Mass: 215.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 33Å²

3-METHYL-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE Pricemore >>

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